Cas no 1804860-76-1 (4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine
• CAS No: 1804860-76-1
• MF: C₇H₄BrF₂IN₂O₂
• MW: 392.924139976501
• CID: 4893807
• Update Time: 2025-10-16

4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine

• Inchi： 1S/C7H4BrF2IN2O2/c8-2-3-1-4(13(14)15)12-7(11)5(3)6(9)10/h1,6H,2H2
• InChI Key： BCONQAJUIQFERP-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(CBr)C=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine

Recent Advances in the Study of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine (CAS: 1804860-76-1)

The compound 4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine (CAS: 1804860-76-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by its bromomethyl, difluoromethyl, iodo, and nitro substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its reactivity, synthetic utility, and potential as a building block for pharmaceuticals targeting various diseases.

One of the key areas of research involving this compound is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural complexity of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine allows for the introduction of diverse functional groups, enabling the fine-tuning of inhibitor selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel pyridine-based inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers.

Another notable application of this compound lies in its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Sonogashira couplings. The presence of both bromomethyl and iodo substituents on the pyridine ring provides orthogonal reactivity, facilitating the construction of complex molecular architectures. Researchers have leveraged this property to synthesize libraries of compounds for high-throughput screening against infectious diseases, such as malaria and tuberculosis. A recent preprint on bioRxiv highlighted its use in generating analogs with potent activity against Plasmodium falciparum.

In addition to its synthetic applications, the physicochemical properties of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine have been investigated to optimize its use in drug formulation. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and bioavailability, addressing common challenges in drug development. Computational studies have also been conducted to predict its reactivity and interactions with biological targets, as reported in a 2024 issue of ACS Omega.

Despite its promise, challenges remain in the large-scale synthesis and handling of this compound due to its sensitivity to light and moisture. Recent advancements in protective group strategies and reaction conditions have improved yields and reproducibility, as detailed in a patent application by a leading pharmaceutical company. These innovations are expected to accelerate its adoption in industrial settings.

In conclusion, 4-(Bromomethyl)-3-(difluoromethyl)-2-iodo-6-nitropyridine (CAS: 1804860-76-1) represents a valuable tool in medicinal chemistry, with applications spanning drug discovery, chemical biology, and materials science. Ongoing research continues to uncover new opportunities for this multifunctional building block, reinforcing its importance in the development of next-generation therapeutics.